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Compound of Interest

Compound Name: NGD 98-2

Cat. No.: B15568907 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
NGD 98-2 is a potent, orally active, and brain-penetrant antagonist of the corticotropin-

releasing factor 1 (CRF-1) receptor.[1][2] It is a valuable tool for investigating the role of the

CRF system in various physiological and pathological processes. This document provides

detailed application notes and protocols for the preparation and administration of NGD 98-2 for

in vivo studies, ensuring proper formulation and handling for reliable and reproducible

experimental outcomes.
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Property Value Reference

Full Name

N-(1-Ethylpropyl)-3-methoxy-5-

[2-methoxy-4-

(trifluoromethoxy)phenyl]-6-

methyl-2-pyrazinamine

hydrochloride

[2]

Molecular Formula C₂₃H₂₈F₃N₃O₃ · HCl N/A

Molecular Weight 489.95 g/mol N/A

Appearance White to off-white solid N/A

Solubility

DMSO: up to 100 mMWater:

up to 5 mM (with gentle

warming)

N/A

Storage
Store at room temperature,

desiccate.
N/A

In Vivo Administration Protocols
NGD 98-2 has been successfully administered in vivo in rodents via oral (orogastric gavage)

and subcutaneous routes. The typical dose range for rats is 3, 10, and 30 mg/kg.[3]

Oral Administration (Orogastric Gavage)
Vehicle Composition: A suspension of 0.5% methylcellulose and 0.1% triacetin in distilled water

has been documented for the oral administration of NGD 98-2 in rats.

Protocol for Preparing a 10 mg/mL Suspension of NGD 98-2:

Prepare the Vehicle:

For 100 mL of vehicle, add 0.5 g of methylcellulose to 50 mL of hot (80-90 °C) distilled

water. Stir vigorously until the methylcellulose is thoroughly wetted.

Cool the mixture in an ice bath while stirring continuously.
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Add 0.1 mL of triacetin.

Add cold distilled water to bring the final volume to 100 mL.

Continue stirring in the cold until the solution becomes clear and viscous. Store at 2-8 °C.

Prepare the NGD 98-2 Suspension:

Weigh the required amount of NGD 98-2 hydrochloride. For a 10 mg/mL suspension, this

would be 100 mg for 10 mL of vehicle.

Levigate the NGD 98-2 powder with a small amount of the prepared vehicle to form a

smooth paste.

Gradually add the remaining vehicle while stirring to achieve the final desired

concentration.

Ensure the suspension is homogenous before each administration.

Experimental Workflow for Oral Administration:
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Preparation

Administration

Weigh NGD 98-2 Levigate NGD 98-2 with Vehicle

Prepare 0.5% Methylcellulose / 0.1% Triacetin Vehicle

Create Homogenous Suspension Calculate Dose Volume Administer via Orogastric Gavage

Preparation

Administration

Weigh NGD 98-2 Dissolve NGD 98-2 in Vehicle

Prepare Sterile Vehicle (e.g., 20% HP-β-CD)

Sterile Filter (if necessary) Calculate Injection Volume Administer via Subcutaneous Injection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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